2-nitro-6-[(1,3-thiazol-2-ylamino)carbonyl]benzoic acid

• IUPAC Name: 2-nitro-6-(1,3-thiazol-2-ylcarbamoyl)benzoic acid
• InChI: InChI=1S/C11H7N3O5S/c15-9(13-11-12-4-5-20-11)6-2-1-3-7(14(18)19)8(6)10(16)17/h1-5H,(H,16,17)(H,12,13,15)
• InChI Key: YDZRCKGQMSBDSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)[N+](=O)[O-])C(=O)O)C(=O)NC2=NC=CS2
• Molecular Formula: C11H7N3O5S
• Molecular Weight: 293.26 g/mol

Description

2-nitro-6-[(1,3-thiazol-2-ylamino)carbonyl]benzoic acid, also known as NTBC, is a synthetic compound that has been widely used in scientific research for its ability to inhibit the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD). The inhibition of HPPD by NTBC has important implications for the treatment of certain metabolic disorders and for the study of the biochemical pathways involved in these disorders.

Mechanism of Action

2-nitro-6-[(1,3-thiazol-2-ylamino)carbonyl]benzoic acid works by inhibiting the enzyme HPPD, which is involved in the production of homogentisic acid (HGA), a precursor to the toxic metabolites that accumulate in patients with HT1. By inhibiting HPPD, this compound reduces the levels of HGA and other toxic metabolites, thereby improving liver function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to reduce the levels of toxic metabolites in patients with HT1. This leads to improvements in liver function and a reduction in the risk of liver failure and other complications associated with the disorder.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-nitro-6-[(1,3-thiazol-2-ylamino)carbonyl]benzoic acid in lab experiments is its ability to selectively inhibit HPPD, which allows researchers to study the biochemical pathways involved in the production of HGA and other metabolites. However, this compound may have limitations in certain experimental settings, such as in vivo studies where the compound may have off-target effects or interact with other enzymes or pathways.

Future Directions

There are several potential future directions for research involving 2-nitro-6-[(1,3-thiazol-2-ylamino)carbonyl]benzoic acid. One area of interest is the development of new therapies for HT1 that are more effective and have fewer side effects than current treatments. Another area of interest is the use of this compound in the study of other metabolic disorders that involve the production of toxic metabolites. Additionally, researchers may seek to further elucidate the biochemical pathways involved in the production of HGA and other metabolites, as well as the mechanisms of action of this compound and other HPPD inhibitors.

Scientific Research Applications

One of the primary applications of 2-nitro-6-[(1,3-thiazol-2-ylamino)carbonyl]benzoic acid in scientific research is in the study of the genetic disorder hereditary tyrosinemia type 1 (HT1). HT1 is caused by a deficiency in the enzyme fumarylacetoacetate hydrolase (FAH), which leads to the accumulation of toxic metabolites in the liver. This compound has been shown to be effective in reducing the levels of these toxic metabolites and improving liver function in patients with HT1.